3-(Tert-butyl)-1-(4-nitrophenyl)indeno[2,3-d]pyrazol-4-one

• IUPAC Name: 3-tert-butyl-1-(4-nitrophenyl)indeno[1,2-c]pyrazol-4-one
• InChI: InChI=1S/C20H17N3O3/c1-20(2,3)19-16-17(14-6-4-5-7-15(14)18(16)24)22(21-19)12-8-10-13(11-9-12)23(25)26/h4-11H,1-3H3
• InChI Key: LTTCPQLJVCBFLQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NN(C2=C1C(=O)C3=CC=CC=C32)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C20H17N3O3
• Molecular Weight: 347.4 g/mol

Description

3-(Tert-butyl)-1-(4-nitrophenyl)indeno[2,3-d]pyrazol-4-one, also known as TB-NPIP, is an organic compound that has been studied for its potential medicinal and therapeutic applications. TB-NPIP is an indeno[2,3-d]pyrazol-4-one derivative, and has been found to possess various biochemical and physiological properties. In

Scientific Research Applications

Molecular Structure and Hydrogen Bonding

The structural characterization of pyrazole derivatives has been a significant area of research. For example, studies have found that these compounds form hydrogen-bonded dimers and chains through C-H...O interactions, showcasing the importance of molecular geometry in understanding their chemical behavior (J. Portilla et al., 2011). Another study on Schiff base derivatives, synthesized from tert-butyl and phenyl pyrazoles, highlights the importance of vibrational frequencies and chemical shifts in understanding the molecular structure through spectroscopic methods (F. Cuenú et al., 2018).

Supramolecular Structures

The investigation of supramolecular structures through hydrogen bonding and π-π stacking interactions is crucial for understanding the self-assembly and molecular packing of pyrazole derivatives. For instance, the formation of supramolecular structures in zero, one, and two dimensions has been reported, demonstrating the diversity of molecular arrangements based on the substituents and conditions (Juan C Castillo et al., 2009).

Reactivity and Synthesis

Research has also focused on the synthesis and reactivity of pyrazole derivatives. For instance, the synthesis of new Schiff base derivatives and their structural characterization provides insights into their potential applications and reactivity (F. Cuenú et al., 2018). Additionally, the fixation of carbon dioxide and related small molecules by a bifunctional frustrated pyrazolylborane Lewis pair highlights the potential environmental applications of these compounds (Eileen Theuergarten et al., 2012).